Cas no 1218219-80-7 (2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid
• CAS No: 1218219-80-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD12048143
• CID: 5231258
• Update Time: 2026-03-07

2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid
• 2-(1-methylpyrazol-4-yl)-2-(propylamino)acetic acid
• (1-methyl-1H-pyrazol-4-yl)(propylamino)acetic acid
• 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)aceticacid
• (1-Methyl-1H-pyraZol-4-yl)(propylamino)acetic acid (Pr-DL-Gly(PyraZol-4-yl(1-Me))-OH)
• 1H-Pyrazole-4-acetic acid, 1-methyl-α-(propylamino)-

• MDL： MFCD12048143
• Inchi： 1S/C9H15N3O2/c1-3-4-10-8(9(13)14)7-5-11-12(2)6-7/h5-6,8,10H,3-4H2,1-2H3,(H,13,14)
• InChI Key： NBISGEKHLYMXPF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN(C)C=1)NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: -2
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid (CAS No. 1218219-80-7)

The compound 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid (CAS No. 1218219-80-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive combination of a pyrazole ring and a propylamino side chain makes it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key features of 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid is its role as a building block for small-molecule inhibitors. The pyrazole moiety is known for its ability to interact with biological targets, making it a valuable scaffold in the design of kinase inhibitors and GPCR modulators. Recent studies have explored its utility in developing treatments for conditions such as diabetes and autoimmune diseases, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of green chemistry, the synthesis and application of CAS No. 1218219-80-7 have been optimized to minimize environmental impact. Researchers are increasingly focusing on sustainable synthesis methods, such as catalytic reactions and solvent-free processes, to produce this compound efficiently. This aligns with the global push toward eco-friendly pharmaceuticals and the reduction of hazardous waste in chemical manufacturing.

The compound's physicochemical properties, including its solubility and stability, have been extensively studied to ensure its suitability for various formulations. Its logP value and pKa are critical parameters that influence its bioavailability and pharmacokinetic profile. These characteristics are essential for researchers working on drug delivery systems and formulation optimization, which are hot topics in the pharmaceutical industry.

Another area of interest is the potential of 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid in combinatorial chemistry. Its modular structure allows for the creation of diverse libraries of derivatives, enabling high-throughput screening for novel bioactive molecules. This approach is particularly relevant in the era of AI-driven drug discovery, where computational tools are used to predict the activity of new compounds and accelerate the development process.

From a commercial perspective, the demand for CAS No. 1218219-80-7 is driven by its applications in contract research organizations (CROs) and pharmaceutical outsourcing. Companies specializing in custom synthesis and scale-up production are increasingly offering this compound to meet the needs of drug developers. The rise of virtual screening and fragment-based drug design has further amplified its importance as a key intermediate.

In summary, 2-(1-methyl-1H-pyrazol-4-yl)-2-(propylamino)acetic acid (CAS No. 1218219-80-7) is a multifaceted compound with broad applications in modern drug discovery and development. Its unique structure, combined with its potential for sustainable synthesis and high-throughput screening, positions it as a valuable asset in the quest for innovative therapeutics. As the pharmaceutical industry continues to evolve, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.